Cas no 23602-04-2 (2-chloro-N-(octan-2-yl)acetamide)
2-Chloro-N-(octan-2-yl)acetamide is a chloroacetamide derivative characterized by its alkyl-substituted amide structure. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. Its chloroacetamide moiety offers reactivity for nucleophilic substitution reactions, enabling further functionalization. The octyl chain enhances lipophilicity, making it suitable for applications requiring solubility in nonpolar matrices. The compound’s stability under standard conditions ensures reliable handling and storage. Its well-defined molecular structure allows for precise modifications, supporting its role in the synthesis of specialized chemicals. Typical applications include herbicide precursors and bioactive molecule scaffolds.
23602-04-2 structure
Product Name:2-chloro-N-(octan-2-yl)acetamide
CAS No:23602-04-2
MF:C10H20ClNO
MW:205.724902153015
MDL:MFCD07692308
CID:268668
PubChem ID:577429
Update Time:2025-05-22
2-chloro-N-(octan-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,2-chloro-N-(1-methylheptyl)-
- 2-CHLORO-N-(1-METHYLHEPTYL)ACETAMIDE
- 2-chloro-N-octan-2-ylacetamide
- Chloroacetylamine, N-[2-n-octyl]-
- DTXSID20341967
- EN300-23408
- 23602-04-2
- 2-chloro-n-(octan-2-yl)acetamide
- Acetamide, 2-chloro-N-(1-methylheptyl)-
- Z147647970
- QEPZCHRQMLMYTA-UHFFFAOYSA-N
- AKOS017283034
- AKOS001176651
- 2-Chloro-N-(1-methylheptyl)acetamide #
- 2-chloro-N-(octan-2-yl)acetamide
-
- MDL: MFCD07692308
- Inchi: 1S/C10H20ClNO/c1-3-4-5-6-7-9(2)12-10(13)8-11/h9H,3-8H2,1-2H3,(H,12,13)
- InChI Key: QEPZCHRQMLMYTA-UHFFFAOYSA-N
- SMILES: ClCC(NC(C)CCCCCC)=O
Computed Properties
- Exact Mass: 205.1235
- Monoisotopic Mass: 205.123
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 0.973
- Boiling Point: 321.9°Cat760mmHg
- Flash Point: 148.5°C
- Refractive Index: 1.45
- PSA: 29.1
2-chloro-N-(octan-2-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C377113-5mg |
2-chloro-N-(octan-2-yl)acetamide |
23602-04-2 | 5mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C377113-10mg |
2-chloro-N-(octan-2-yl)acetamide |
23602-04-2 | 10mg |
$ 65.00 | 2022-04-01 | ||
| TRC | C377113-50mg |
2-chloro-N-(octan-2-yl)acetamide |
23602-04-2 | 50mg |
$ 95.00 | 2022-04-01 | ||
| Enamine | EN300-23408-0.05g |
2-chloro-N-(octan-2-yl)acetamide |
23602-04-2 | 95.0% | 0.05g |
$42.0 | 2025-03-21 | |
| Enamine | EN300-23408-0.1g |
2-chloro-N-(octan-2-yl)acetamide |
23602-04-2 | 95.0% | 0.1g |
$66.0 | 2025-03-21 | |
| Enamine | EN300-23408-0.25g |
2-chloro-N-(octan-2-yl)acetamide |
23602-04-2 | 95.0% | 0.25g |
$92.0 | 2025-03-21 | |
| Enamine | EN300-23408-0.5g |
2-chloro-N-(octan-2-yl)acetamide |
23602-04-2 | 95.0% | 0.5g |
$175.0 | 2025-03-21 | |
| Enamine | EN300-23408-1.0g |
2-chloro-N-(octan-2-yl)acetamide |
23602-04-2 | 95.0% | 1.0g |
$256.0 | 2025-03-21 | |
| Enamine | EN300-23408-2.5g |
2-chloro-N-(octan-2-yl)acetamide |
23602-04-2 | 95.0% | 2.5g |
$503.0 | 2025-03-21 | |
| Enamine | EN300-23408-5.0g |
2-chloro-N-(octan-2-yl)acetamide |
23602-04-2 | 95.0% | 5.0g |
$743.0 | 2025-03-21 |
2-chloro-N-(octan-2-yl)acetamide Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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